Cas no 2138280-45-0 (4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine)

• Product Name: 4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine
• CAS No: 2138280-45-0
• MF: C₁₅H₃₀N₂
• MW: 238.412104129791
• CID: 6378471
• PubChem ID: 165952589
• Update Time: 2025-10-05

4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 2138280-45-0
• EN300-800156
• 4,4-dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine
• 4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine

• Inchi： 1S/C15H30N2/c1-13(2)15(5-9-16-10-6-15)17-11-7-14(3,4)8-12-17/h13,16H,5-12H2,1-4H3
• InChI Key： ODUWACWEWHXEKJ-UHFFFAOYSA-N
• SMILES： N1(CCC(C)(C)CC1)C1(CCNCC1)C(C)C

Computed Properties

• Exact Mass: 238.240898965g/mol
• Monoisotopic Mass: 238.240898965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.3Ų

Additional information on 4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine

Introduction to 4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine (CAS No. 2138280-45-0)

4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine (CAS No. 2138280-45-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's molecular structure consists of two piperidine rings, with one ring substituted by a 4-(propan-2-yl) group and the other by two methyl groups at the 4-position. This intricate arrangement imparts specific pharmacological properties that are of great interest to researchers.

The chemical structure of 4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine is defined by its molecular formula C₁₇H₃₀N₂. The compound's molecular weight is approximately 258.43 g/mol. The presence of multiple chiral centers within the molecule suggests that it may exhibit enantiomeric forms, which can have different biological activities and pharmacokinetic profiles. This characteristic is particularly important in drug development, as enantiomers can differ significantly in their efficacy and safety profiles.

Recent studies have explored the potential therapeutic applications of 4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine. One notable area of research involves its interaction with central nervous system (CNS) receptors. Preliminary data suggest that this compound may have agonistic or antagonistic effects on specific neurotransmitter receptors, such as serotonin and dopamine receptors. These interactions could potentially be harnessed for the treatment of neurological disorders, including depression, anxiety, and Parkinson's disease.

In addition to its potential CNS activity, 4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine are also an important area of research. Studies have shown that the compound exhibits good oral bioavailability and a favorable half-life, which are desirable characteristics for a potential drug candidate. However, further research is needed to fully understand its metabolism and excretion pathways in vivo.

Toxicity studies on 4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine have been conducted to assess its safety profile. In animal models, the compound has shown low toxicity at therapeutic doses. However, as with any new chemical entity, comprehensive safety evaluations are essential before it can be advanced to clinical trials.

The synthesis of 4,4-Dimethyl-1-[4-(propan-2-yl)piperidin-4-yl]piperidine involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the use of palladium-catalyzed cross-coupling reactions and reductive amination techniques. The ability to synthesize this compound efficiently is crucial for its large-scale production and subsequent pharmaceutical development.

In conclusion, 4,4-Dimethyl-1-[4-(propan-2-y l)piperidin - 4 - yl ] p i p e r i d i n e (CAS No. 2138280 - 0 ) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for clinical use.